Cas no 1805426-66-7 (Ethyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-6-acetate)

• Product Name: Ethyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-6-acetate
• CAS No: 1805426-66-7
• MF: C₁₂H₁₂F₂N₂O₃
• MW: 270.232089996338
• CID: 4878073
• Update Time: 2025-07-25

Ethyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-6-acetate

• Inchi： 1S/C12H12F2N2O3/c1-3-19-10(17)5-8-9(18-2)4-7(6-15)11(16-8)12(13)14/h4,12H,3,5H2,1-2H3
• InChI Key： CQEKERWDROZGTM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(C(CC(=O)OCC)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-6-acetate

Research Brief on Ethyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-6-acetate (CAS: 1805426-66-7)

Ethyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-6-acetate (CAS: 1805426-66-7) is a pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

The structural features of Ethyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-6-acetate make it a promising candidate for medicinal chemistry applications. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the cyano group offers a reactive handle for further chemical modifications. Recent research has focused on optimizing synthetic routes to this compound, with an emphasis on yield improvement and scalability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel, high-yield synthesis pathway that reduces production costs while maintaining high purity standards.

In pharmacological applications, this compound has shown potential as a building block for kinase inhibitors. Preliminary in vitro studies have demonstrated that derivatives of Ethyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-6-acetate exhibit selective activity against certain cancer cell lines. The mechanism of action appears to involve interference with cell signaling pathways, particularly those mediated by tyrosine kinases. However, further in vivo studies are required to fully elucidate its therapeutic potential and safety profile.

The compound's physicochemical properties have been extensively characterized in recent research. Its logP value suggests moderate lipophilicity, which is favorable for membrane permeability. Stability studies under various pH conditions indicate good chemical stability in physiological environments. These properties make it particularly suitable for oral drug formulation development, as evidenced by recent patent applications in the pharmaceutical industry.

Recent advancements in analytical techniques have enabled more precise characterization of Ethyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-6-acetate. High-resolution mass spectrometry and NMR spectroscopy have provided detailed structural confirmation, while HPLC methods have been developed for purity assessment. These analytical developments are crucial for quality control in both research and potential manufacturing settings.

Looking forward, research directions for this compound include exploration of its use in combination therapies and investigation of its potential in treating drug-resistant infections. The unique electronic properties imparted by the difluoromethyl group may offer advantages in overcoming certain resistance mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.